Cas no 2137087-72-8 (tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate
• CAS No: 2137087-72-8
• MF: C₁₁H₁₅ClN₂O₃S
• MW: 290.766400575638
• CID: 6362452
• PubChem ID: 165500272
• Update Time: 2025-05-21

tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate
• tert-butyl N-[(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropyl]carbamate
• 2137087-72-8
• EN300-1164880

• Inchi： 1S/C11H15ClN2O3S/c1-11(2,3)17-10(16)14-7(4-5-15)8-6-13-9(12)18-8/h5-7H,4H2,1-3H3,(H,14,16)/t7-/m0/s1
• InChI Key： NQYSFRNRPYWSEV-ZETCQYMHSA-N
• SMILES： ClC1=NC=C([C@H](CC=O)NC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 290.0491912g/mol
• Monoisotopic Mass: 290.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate

Comprehensive Guide to tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate (CAS No. 2137087-72-8)

tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate (CAS No. 2137087-72-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, features a unique combination of functional groups, including a tert-butyl carbamate moiety and a 2-chloro-1,3-thiazol-5-yl group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate synthesis, CAS 2137087-72-8 applications, and its role in drug development.

The compound's molecular structure is characterized by its chiral center at the (1S) position, which is critical for its stereoselective applications. The presence of the 2-chloro-1,3-thiazole ring enhances its reactivity, particularly in cross-coupling reactions, which are pivotal in modern organic synthesis. Given the growing interest in chiral building blocks and thiazole derivatives, this compound is often explored for its potential in creating bioactive molecules. Searches related to thiazole-based intermediates and asymmetric synthesis highlight its relevance in contemporary research.

One of the primary applications of tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate is in the pharmaceutical industry, where it serves as a precursor for the synthesis of active pharmaceutical ingredients (APIs). Its structural features make it suitable for developing compounds with potential therapeutic effects, particularly in antimicrobial and anti-inflammatory agents. Recent trends in drug discovery emphasize the need for novel heterocyclic scaffolds, and this compound fits well into this paradigm. Queries such as CAS 2137087-72-8 in drug discovery and thiazole derivatives in medicine reflect its importance.

In addition to pharmaceuticals, tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate finds utility in agrochemical research. The 2-chloro-1,3-thiazole moiety is a common feature in many pesticides and herbicides, contributing to their efficacy. Researchers investigating agrochemical intermediates or thiazole-based pesticides often encounter this compound in their studies. The demand for environmentally friendly and highly effective agrochemicals has further driven interest in such intermediates.

The synthesis of tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and stereoselective transformations. Chemists frequently search for optimized synthesis routes and scalable production methods for this compound, as efficiency and yield are critical for industrial applications. Recent advancements in green chemistry have also influenced the synthesis approaches, with a focus on reducing waste and improving atom economy.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is expanding, with CAS 2137087-72-8 being a notable example. Suppliers and manufacturers often highlight its high purity and compliance with regulatory standards, catering to the needs of research institutions and industrial laboratories. Searches for tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate suppliers and bulk purchase options indicate its commercial viability.

In conclusion, tert-butyl N-(1S)-1-(2-chloro-1,3-thiazol-5-yl)-3-oxopropylcarbamate (CAS No. 2137087-72-8) is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and chiral properties make it a valuable asset in synthetic chemistry. As research continues to explore novel heterocycles and sustainable synthesis methods, this compound is likely to remain a focal point for scientists and industry professionals alike.